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Compound of Interest |

O-(m-Chlorobenzyl)hydroxylamine
Compound Name:
hydrochloride
CAS No.: 29605-78-5
Cat. No.: B1266351

CAS 29605-78-5 | Molecular Formula: C7HsCI2NO[1]

Executive Summary

O-(m-Chlorobenzyl)hydroxylamine hydrochloride (CAS 29605-78-5) is a specialized amino-
oxy building block used primarily in the synthesis of O-substituted oxime ethers and
hydroxamic acids.[1] Its core utility lies in introducing the 3-chlorobenzyloxy moiety, a
"privileged substructure” in medicinal chemistry known for enhancing lipophilicity and metabolic
stability.

This compound is a critical intermediate in the development of:

e MAO-B Inhibitors: Used to synthesize coumarin-based inhibitors (e.g., 7-(3-
chlorobenzyloxy)-4-carboxaldehyde-coumarin) for neurodegenerative therapies like
Parkinson's disease.

e Prodrug Design: Serves as a lipophilic promoiety in pilocarpine prodrugs to improve corneal
permeability.

» Agrochemicals: Acts as a precursor for oxime ether herbicides, modulating the electronic
properties of the active site binding domain.
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Chemical Profile & Properties[1][2][3]

Property Specification

CAS Number 29605-78-5
O-[(3-Chlorophenyl)methyl]hydroxylamine

IUPAC Name K ) pheny) yilhy Y
hydrochloride

Molecular Weight 194.06 g/mol

Appearance White to off-white crystalline solid

Melting Point 206-212 °C (Decomposes)

N Soluble in water, methanol, DMSO; sparingly

Solubility ]
soluble in non-polar solvents.[1]

Acidity Acidic in aqueous solution (HCI salt).
Hygroscopic. Store under inert atmosphere at

Storage

2-8 °C.

Synthetic Utility & Mechanism[4]

The primary value of CAS 29605-78-5 is its ability to act as a nucleophilic oxygen-nitrogen
donor. Unlike standard amines, the oxygen atom adjacent to the nitrogen increases the
nucleophilicity of the amine group (the alpha-effect), making it highly reactive toward carbonyls
(aldehydes/ketones) to form stable oxime ethers.

Key Reaction: Oxime Ether Ligation

The reaction between O-(m-Chlorobenzyl)hydroxylamine and a carbonyl compound proceeds
via nucleophilic attack followed by acid-catalyzed dehydration. This bond is significantly more
hydrolytically stable than a standard imine (Schiff base), making it ideal for oral drugs and
agrochemicals.

Structural Significance in Drug Design

The meta-chloro substitution on the benzyl ring is not arbitrary. In the context of MAO-B
inhibitors, this halogen at the meta position has been shown to optimize Van der Waals
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interactions within the enzyme's entrance cavity, often yielding higher potency compared to
para or unsubstituted analogs.

Experimental Protocols

Protocol A: Synthesis of O-(m-
Chlorobenzyl)hydroxylamine HCI

Note: Direct alkylation of hydroxylamine often leads to N-alkylation byproducts. The Gabriel
Synthesis method (via N-Hydroxyphthalimide) is the industry standard for high purity.

Reagents: N-Hydroxyphthalimide (1.0 eq), 3-Chlorobenzyl chloride (1.1 eq), Triethylamine
(TEA, 1.2 eq), DMF (Solvent), Hydrazine monohydrate, HCl/Dioxane.

Step 1: O-Alkylation

Dissolve N-Hydroxyphthalimide (16.3 g, 100 mmol) in anhydrous DMF (100 mL).

e Add TEA (16.7 mL, 120 mmol) and stir for 15 min at room temperature (RT) to form the red-
colored anion.

e Dropwise add 3-Chlorobenzyl chloride (17.7 g, 110 mmol).

e Heat to 60 °C for 4 hours. Monitor by TLC (EtOAc/Hexane 3:7) until starting material is
consumed.

e Pour into ice water (500 mL). Filter the white precipitate (N-(3-chlorobenzyloxy)phthalimide),
wash with water, and dry.

Step 2: Deprotection (Hydrazinolysis)
o Suspend the phthalimide intermediate in Ethanol (200 mL).

e Add Hydrazine monohydrate (1.2 eq) and reflux for 2 hours. A white precipitate
(phthalhydrazide) will form.

e Cool to RT and filter off the phthalhydrazide byproduct.
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» Concentrate the filtrate to an oil.

Step 3: Salt Formation

o Dissolve the oil in Et20 (100 mL).

e Add 4M HCI in Dioxane (1.1 eq) dropwise with vigorous stirring.

o Collect the white solid by filtration. Recrystallize from EtOH/Et20 to obtain pure CAS 29605-
78-5.

Protocol B: General Procedure for Oxime Ether
Formation

Application: Coupling CAS 29605-78-5 with an aldehyde (e.g., for MAO-B inhibitor synthesis).

Preparation: Dissolve the aldehyde substrate (1.0 mmol) and O-(m-
Chlorobenzyl)hydroxylamine HCI (1.2 mmol) in Methanol (10 mL).

o Buffering: Add Pyridine (1.5 mmol) or Sodium Acetate (1.5 mmol) to neutralize the HCI and
buffer the reaction to pH ~4-5. Crucial: High acidity inhibits the nucleophile; high basicity
prevents dehydration.

e Reaction: Stir at RT for 2—6 hours.

o Workup: Evaporate solvent. Partition residue between EtOAc and Water.[2] Wash organic
layer with 1M HCI (to remove excess pyridine) and Brine.

 Purification: Dry over Na2SOa4 and concentrate. Purify via silica gel chromatography.

Visualization of Pathways
Diagram 1: Synthesis Workflow (Gabriel Route)

This pathway ensures O-selectivity, avoiding the formation of nitrones or N,O-dialkylated
byproducts.
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Caption: Selective synthesis of CAS 29605-78-5 via N-Hydroxyphthalimide protection to
prevent N-alkylation.

Diagram 2: Oxime Ligation Mechanism

The mechanism involves nucleophilic attack on the carbonyl carbon, followed by proton
transfer and elimination of water.
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Caption: Mechanism of stable oxime ether formation. The alpha-effect enhances the
nucleophilicity of the hydroxylamine nitrogen.

Safety & Handling

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).

¢ Sensitization: Potential skin sensitizer. Avoid inhalation of dust.

o Thermal Stability: Decomposes at melting point (>200°C). Do not heat dry solid above 100°C
to avoid rapid decomposition.

» Incompatibility: Strong oxidizing agents and strong bases (liberates the free amine which is
more volatile and unstable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266351#0-m-chlorobenzyl-hydroxylamine-
hydrochloride-cas-29605-78-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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